2-Benzotriazol-1-yl-N-cyclohexyl-acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-cyclohexylacetamide
• InChI: InChI=1S/C14H18N4O/c19-14(15-11-6-2-1-3-7-11)10-18-13-9-5-4-8-12(13)16-17-18/h4-5,8-9,11H,1-3,6-7,10H2,(H,15,19)
• InChI Key: PHXPKJIGBRSNCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C14H18N4O
• DSSTOX Substance ID: DTXSID701269492
• Molecular Weight: 258.32 g/mol
• CAS RN: 336174-21-1

Description

2-Benzotriazol-1-yl-N-cyclohexyl-acetamide (CAS number: 877-20-1) is a heterocyclic organic compound belonging to the benzotriazole family. It is a colorless and odorless crystalline solid that is soluble in organic solvents such as methanol and chloroform. 2-Benzotriazol-1-yl-N-cyclohexyl-acetamide has been widely used in various scientific research applications due to its unique properties and characteristics.

Mechanism of Action

2-Benzotriazol-1-yl-N-cyclohexyl-acetamide is believed to act as a chelating agent, forming complexes with metals such as iron and copper. These complexes can then react with other molecules, such as oxygen, to form new compounds. This process is known as chelation and is believed to be responsible for the compound’s ability to act as a catalyst in organic synthesis and as a corrosion inhibitor.
Biochemical and Physiological Effects
2-Benzotriazol-1-yl-N-cyclohexyl-acetamide is believed to have no adverse biochemical or physiological effects. It is not toxic to humans or animals and does not appear to be mutagenic or carcinogenic.

Advantages and Limitations for Lab Experiments

The main advantage of 2-benzotriazol-1-yl-N-cyclohexyl-acetamide is its low cost and easy availability. It is also highly soluble in organic solvents, making it easy to use in laboratory experiments. The main limitation is its instability, which makes it unsuitable for use in long-term experiments.

Future Directions

Future research on 2-benzotriazol-1-yl-N-cyclohexyl-acetamide could focus on its potential applications in drug design, as a corrosion inhibitor, and as a catalyst in organic synthesis. Additionally, further research could be conducted to investigate the compound’s potential use in biocatalysis, as a chelating agent, and as a ligand in coordination chemistry. Further research could also be conducted to investigate the compound’s potential use in the synthesis of novel heterocyclic compounds.

Synthesis Methods

2-Benzotriazol-1-yl-N-cyclohexyl-acetamide can be synthesized through a method known as the “Ley-Griffith reaction”. This method involves the reaction of a primary amine, such as cyclohexylamine, with a carboxylic acid, such as benzotriazole, in the presence of a base, such as potassium carbonate. The reaction yields 2-benzotriazol-1-yl-N-cyclohexyl-acetamide as a white solid.

Scientific Research Applications

2-Benzotriazol-1-yl-N-cyclohexyl-acetamide has been used in various scientific research applications. It has been used as a reagent to synthesize various organic compounds, such as 2-benzotriazol-1-yl-N-cyclohexyl-acetamide derivatives and other heterocyclic compounds. It has also been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a corrosion inhibitor in metalworking fluids.